![molecular formula C5H8OS B1602001 4-Methyldihydrothiophen-3(2H)-one CAS No. 50565-25-8](/img/structure/B1602001.png)
4-Methyldihydrothiophen-3(2H)-one
Overview
Description
4-Methyldihydrothiophen-3(2H)-one, also known as Methylthio-4-pentanolone, is an organic compound with a unique structure and properties. It is a colorless, volatile liquid with a sweet, ether-like odor and a boiling point of 91-93°C. Methylthio-4-pentanolone has several applications in scientific research and is used as a reagent for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Carbon Carrier in Methanogenesis
4-Methyldihydrothiophen-3(2H)-one derivatives have been identified as carbon carriers in methanogenesis, a biological process where methane is produced by methanogens. This role is crucial in the global carbon cycle, highlighting the compound's importance in environmental microbiology (Escalante‐Semerena, Rinehart, & Wolfe, 1984).
Corrosion Inhibition
Derivatives of this compound, such as 3,5-bis(4-methylthiophenyl)-4H-1,2,4-triazole, have shown significant efficiency as corrosion inhibitors for mild steel in acidic media. This application is crucial for protecting industrial equipment and infrastructure from corrosive damage, demonstrating the compound's potential in materials science (Lagrenée et al., 2002).
Spectroscopic and Structural Studies
This compound and its derivatives have been subjects of extensive structural and spectroscopic studies, providing insights into their chemical behavior and interaction with other molecules. These studies contribute to a deeper understanding of the compound's properties and its potential applications in chemical synthesis and analysis (Saral, Özdamar, & Uçar, 2017).
Conductive Polymers and Nanocomposites
The chemical and physical properties of conjugated polymers and nanocomposites containing this compound derivatives have been explored for their applications in electronics and photocatalysis. These materials show promise for use in photodegradable applications, potentially contributing to environmental sustainability (Ansari et al., 2015).
Molecular Engineering for Photodetectors
Molecular engineering using this compound derivatives has led to significant advancements in the development of highly sensitive polymer photodetectors. This application underscores the potential of the compound in improving optoelectronic devices (Zhang et al., 2015).
Mechanism of Action
Target of Action
It’s known that thiophene derivatives are widely used in organic synthesis , suggesting that they interact with a variety of molecular targets.
Mode of Action
It’s known that thiophene derivatives can undergo various transformations, including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations . These transformations suggest that 4-Methyldihydrothiophen-3(2H)-one may interact with its targets through similar mechanisms.
Biochemical Pathways
It’s known that thiophene derivatives are used in the synthesis of various bioactive compounds , suggesting that they may affect multiple biochemical pathways.
Pharmacokinetics
It’s known that thiophene derivatives are used in drug synthesis , suggesting that they have favorable pharmacokinetic properties.
Result of Action
Given its use in organic synthesis , it’s likely that it has diverse effects depending on the specific context and targets.
properties
IUPAC Name |
4-methylthiolan-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8OS/c1-4-2-7-3-5(4)6/h4H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGCRKRJUWOOJMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CSCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30497126 | |
Record name | 4-Methylthiolan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30497126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50565-25-8 | |
Record name | Dihydro-4-methyl-3(2H)-thiophenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50565-25-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methylthiolan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30497126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methylthiolan-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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